molecular formula C12H18O3 B8498101 11-Keto-3-dodecynoic acid

11-Keto-3-dodecynoic acid

Cat. No.: B8498101
M. Wt: 210.27 g/mol
InChI Key: KEFNHANRRVONHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

However, a structurally and functionally related compound, acetyl-11-keto-β-boswellic acid (AKBA), is extensively studied in the context of anti-inflammatory and enzyme-inhibitory activities. AKBA is a pentacyclic triterpene derived from the gum resin of Boswellia serrata and is a key bioactive component of frankincense extracts . It is characterized by a keto group at position C-11 and an acetylated hydroxyl group at position C-2. AKBA is noted for its dual inhibitory effects on 5-lipoxygenase (5-LO) and human leukocyte elastase (HLE), making it a unique therapeutic candidate for inflammatory diseases such as ulcerative colitis and Crohn’s disease .

Properties

Molecular Formula

C12H18O3

Molecular Weight

210.27 g/mol

IUPAC Name

11-oxododec-3-ynoic acid

InChI

InChI=1S/C12H18O3/c1-11(13)9-7-5-3-2-4-6-8-10-12(14)15/h2-5,7,9-10H2,1H3,(H,14,15)

InChI Key

KEFNHANRRVONHT-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CCCCCCC#CCC(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Boswellic Acid Derivatives

AKBA is distinguished from other boswellic acid derivatives (e.g., α-boswellic acid, β-boswellic acid) by its acetylated and keto-modified structure. This modification enhances its inhibitory potency:

  • 5-Lipoxygenase Inhibition: AKBA exhibits an IC50 of 1.5 μM for 5-LO, compared to weaker inhibition by non-acetylated or non-keto derivatives (e.g., β-boswellic acid has negligible activity) .
  • Human Leukocyte Elastase (HLE) Inhibition : AKBA inhibits HLE with an IC50 of 15 μM , whereas β-boswellic acid shows partial inhibition at higher concentrations (>20 μM) .

Other Pentacyclic Triterpenes

  • Ursolic Acid : While ursolic acid inhibits HLE (IC50 ~10 μM), it lacks 5-LO inhibitory activity, highlighting AKBA’s dual-target specificity .

Key Data Tables

Table 1: Enzyme Inhibition Profiles of Boswellic Acids and Related Compounds

Compound 5-LO IC50 (μM) HLE IC50 (μM) Specificity
Acetyl-11-keto-β-BA (AKBA) 1.5 15 Dual inhibitor
β-Boswellic Acid >100 ~20 Partial HLE
Ursolic Acid No effect 10 HLE only
Nordihydroguaiaretic Acid 0.5 (redox inhibitor) No effect 5-LO only

Table 2: Clinical Efficacy in Inflammatory Bowel Disease

Treatment Remission Rate (UC) CDAI Reduction (Crohn’s) Study Reference
Boswellia serrata (AKBA) 82% 90 points Gupta et al., Gerhardt et al.
Sulfasalazine 75% N/A Gupta et al.
Mesalazine N/A 53 points Gerhardt et al.

Mechanistic Distinctions

AKBA’s non-redox and non-competitive inhibition of 5-LO differentiates it from redox inhibitors like nordihydroguaiaretic acid (NDGA), which disrupt enzyme function via radical scavenging . Similarly, AKBA’s HLE inhibition is distinct from synthetic elastase inhibitors (e.g., ZD-8321), which target the enzyme’s active site .

Q & A

Q. What safety protocols are critical when handling 11-Keto-3-dodecynoic acid in laboratory settings?

  • Methodological Answer: Follow GHS guidelines for skin/eye protection (Category 2B irritant). Use fume hoods for powder handling to mitigate inhalation risks. Waste disposal must comply with EPA regulations for carboxylic acids—neutralize with sodium bicarbonate before aqueous disposal. Document all incidents in lab safety logs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.